Cas no 2228328-38-7 (1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine)

1-(4-Benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine is a specialized organic compound featuring a morpholine core substituted with a benzyl group and a trifluoroethylamine moiety. Its unique structure imparts distinct chemical properties, making it valuable for applications in pharmaceutical research and fine chemical synthesis. The presence of the trifluoroethylamine group enhances its reactivity and potential as a building block for bioactive molecules, while the benzyl-substituted morpholine scaffold contributes to its stability and versatility in synthetic pathways. This compound is particularly useful in the development of novel pharmacophores and as an intermediate in medicinal chemistry, offering opportunities for structural diversification and optimization in drug discovery.
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine structure
2228328-38-7 structure
Product Name:1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
CAS No:2228328-38-7
MF:C13H17F3N2O
MW:274.282093763351
CID:6597714
PubChem ID:165881782
Update Time:2025-10-31

1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
    • 2228328-38-7
    • EN300-1862254
    • Inchi: 1S/C13H17F3N2O/c14-13(15,16)12(17)11-9-18(6-7-19-11)8-10-4-2-1-3-5-10/h1-5,11-12H,6-9,17H2
    • InChI Key: MEEPIYQUCPUFOE-UHFFFAOYSA-N
    • SMILES: FC(C(C1CN(CC2C=CC=CC=2)CCO1)N)(F)F

Computed Properties

  • Exact Mass: 274.12929766g/mol
  • Monoisotopic Mass: 274.12929766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.5Ų

1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1862254-0.05g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
0.05g
$1068.0 2023-09-18
Enamine
EN300-1862254-0.1g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
0.1g
$1119.0 2023-09-18
Enamine
EN300-1862254-0.25g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
0.25g
$1170.0 2023-09-18
Enamine
EN300-1862254-0.5g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
0.5g
$1221.0 2023-09-18
Enamine
EN300-1862254-1.0g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
1g
$1272.0 2023-05-26
Enamine
EN300-1862254-2.5g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
2.5g
$2492.0 2023-09-18
Enamine
EN300-1862254-5.0g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
5g
$3687.0 2023-05-26
Enamine
EN300-1862254-10.0g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
10g
$5467.0 2023-05-26
Enamine
EN300-1862254-1g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
1g
$1272.0 2023-09-18
Enamine
EN300-1862254-5g
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
2228328-38-7
5g
$3687.0 2023-09-18

Additional information on 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine

Research Briefing on 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS: 2228328-38-7)

1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS: 2228328-38-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine and trifluoroethylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine involves a multi-step process that includes the functionalization of the morpholine ring and the introduction of the trifluoroethylamine group. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further pharmacological evaluation. The structural features of this compound, particularly the presence of the trifluoroethylamine group, are believed to contribute to its enhanced binding affinity and metabolic stability, which are critical factors in drug development.

In vitro and in vivo studies have demonstrated that 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine exhibits potent inhibitory activity against specific enzymes and receptors implicated in various diseases, including cancer and neurodegenerative disorders. For instance, recent research has highlighted its role as a selective inhibitor of certain kinases involved in tumor proliferation. The compound's ability to cross the blood-brain barrier also makes it a candidate for targeting central nervous system (CNS) disorders, although further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

One of the most notable findings from recent research is the compound's potential in combination therapies. Preliminary data suggest that 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine may synergize with existing chemotherapeutic agents, enhancing their efficacy while minimizing adverse effects. This has sparked interest in exploring its use in personalized medicine approaches, where tailored treatment regimens could be developed based on individual patient profiles.

Despite these promising results, challenges remain in the development of 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for scalable synthesis methods must be addressed in future studies. Additionally, rigorous clinical trials will be essential to validate its safety and efficacy in human subjects.

In conclusion, 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine represents a compelling area of research in the chemical biology and medicinal chemistry fields. Its unique structural features and promising pharmacological properties position it as a potential candidate for the treatment of various diseases. Continued research efforts will be crucial to unlocking its full therapeutic potential and translating these findings into clinical applications.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.